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Compound of Interest

Compound Name: alpha-Fluorophenylacetic acid

Cat. No.: B074067

Proper disposal of alpha-Fluorophenylacetic acid is critical for ensuring laboratory safety and
environmental protection. This compound is classified as a hazardous substance, and its
handling and disposal must adhere to strict protocols. Researchers and laboratory personnel
must be fully aware of its toxicological properties and follow institutional and regulatory
guidelines.

Immediate Safety and Handling Precautions

alpha-Fluorophenylacetic acid is toxic if swallowed, toxic in contact with skin, and fatal if
inhaled.[1] It also causes skin and serious eye irritation.[1] Therefore, stringent safety
measures are required during handling and disposal.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, protective clothing, eye protection (safety goggles and/or face shield), and
respiratory protection.[1]

» Ventilation: Handle this chemical exclusively in a well-ventilated area or under a certified
chemical fume hood to avoid inhalation of dust or vapors.[1][2]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.[1][3]

o Spill Response: In case of a spill, evacuate the area. Avoid generating dust. Carefully sweep
up the solid material and place it into a suitable, labeled container for disposal.[1][2]
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Step-by-Step Disposal Protocol

Disposal of alpha-Fluorophenylacetic acid must be managed through your institution's
Environmental Health and Safety (EHS) office or equivalent authority. Do not dispose of this
chemical down the drain or in regular trash.[3][4]

Step 1: Waste Classification and Segregation alpha-Fluorophenylacetic acid is a
halogenated organic acid.[5][6] It must be segregated from other waste streams to ensure
proper treatment and disposal.

« DO NOT mix with non-halogenated organic waste.[7]
» DO NOT mix with incompatible materials such as strong oxidizing agents or bases.[]
e DO NOT mix with agueous waste streams unless specifically instructed by EHS.

Step 2: Select a Proper Waste Container Use a container that is compatible with the chemical
and clearly designated for halogenated organic waste.

e The container must be in good condition, leak-proof, and have a secure screw-top cap.[8][9]

o Label the container clearly with the words "Hazardous Waste," the full chemical name
("alpha-Fluorophenylacetic acid"), and any other constituents if it is a mixture.[8]

Step 3: Waste Accumulation Carefully transfer the waste chemical into the designated
container.

» For solid waste, transfer directly into the container.
» For solutions, pour carefully to avoid splashing.

o For emptying containers of the pure chemical, the first rinse (using a suitable solvent) must
be collected as hazardous waste.[10] Subsequent rinses of the empty container may be
permissible for regular disposal, but only after all residue is removed and the label is
defaced.[10]

Step 4: Storage in a Satellite Accumulation Area (SAA) Store the sealed waste container in a
designated Satellite Accumulation Area within the laboratory.[8][11]
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e The SAA must be at or near the point of waste generation.[11]
o Keep the waste container closed at all times except when adding waste.[10][11]
o Store incompatible waste types separately within the SAA to prevent accidental mixing.[8]

Step 5: Arrange for Disposal Once the waste container is full or you are no longer generating
this waste, contact your institution's EHS office to schedule a pickup.[11] Provide them with all
necessary information from the waste label.

Chemical and Hazard Profile

The following table summarizes key data for alpha-Fluorophenylacetic acid, which informs its
proper handling and disposal.

Property Data Reference
Chemical Name alpha-Fluorophenylacetic acid [1]
CAS Number 1578-63-8 [1]

Toxic (Oral, Dermal), Fatal
Hazard Classification (Inhalation), Skin Irritant, Eye [1]

Irritant, Respiratory Irritant

Classified as Hazardous

Waste Status [1][4]
Waste

Waste Category Halogenated Organic Waste [5]1[6]
UN2811 (Toxic solid, organic,

UN Number [4]
n.o.s.)

Incompatibilities Strong oxidizing agents, Bases  [2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of alpha-Fluorophenylacetic acid waste.
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Caption: Disposal workflow for alpha-Fluorophenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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